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Compound of Interest

Compound Name: ON-013100

Cat. No.: B1677293

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and
disposal of ON-013100, an antineoplastic agent. Adherence to these procedures is vital to
ensure laboratory safety and environmental protection.

ON-013100 is identified as an antineoplastic drug that functions as a mitotic inhibitor.[1][2][3][4]
As with all antineoplastic agents, it is considered hazardous and requires special handling and
disposal procedures to prevent exposure and environmental contamination.[5]

Chemical and Physical Properties

A summary of the known properties of ON-013100 is provided below. This information is critical
for safe handling and in the event of a spill or exposure.
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Property Value Source
Synonyms Estetrol N/A
Molecular Formula C24H21INOA4S N/A
Molecular Weight 419.5 g/mol N/A
Solubility DMSO: = 32 mg/mL N/A
Appearance A crystalline solid N/A
Storage -20°C N/A

Personal Protective Equipment (PPE)

Due to its hazardous nature, strict adherence to PPE protocols is mandatory when handling
ON-013100.

e Gloves: Double gloving with chemotherapy-rated gloves is required.
o Eye Protection: Chemical safety goggles or a face shield must be worn.
o Lab Coat: A disposable, fluid-resistant lab coat is essential.

o Respiratory Protection: A NIOSH-approved respirator should be used when handling the
powder form or when there is a risk of aerosolization.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain and
decontaminate the area.

o Evacuate: Clear the immediate area of all personnel.
¢ [solate: Secure the area and post warning signs.

o Protect: Don appropriate PPE before entering the spill area.
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» Contain: For liquid spills, use absorbent pads. For powder spills, gently cover with a damp
absorbent pad to avoid creating dust.

o Decontaminate: Clean the spill area with an appropriate deactivating agent, followed by a
thorough cleaning with soap and water.

o Dispose: All materials used for cleanup must be disposed of as hazardous waste.
Disposal Procedures

All waste contaminated with ON-013100 must be treated as hazardous chemical waste.

e Segregation: Do not mix ON-013100 waste with other laboratory waste streams.

o Containers: Use designated, leak-proof, and clearly labeled hazardous waste containers.

e Sharps: Needles and syringes contaminated with ON-013100 must be placed in a
designated sharps container for hazardous waste.

o Liquid Waste: Collect in a sealed, labeled container.

e Solid Waste: Includes contaminated gloves, lab coats, absorbent pads, and any other
disposable materials. Place these in a designated, lined hazardous waste container.

o Decontamination of Glassware: Reusable glassware should be decontaminated using an
appropriate method, such as soaking in a validated deactivating solution, before routine
washing.

The following diagram illustrates the general workflow for the proper disposal of ON-013100
waste.
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Experimental Protocols

Due to the proprietary nature of drug development, specific experimental protocols for ON-
013100 are not publicly available. However, any research involving this compound should be
conducted under strict safety protocols for handling cytotoxic and antineoplastic agents. All
experimental procedures should be designed to minimize the generation of waste and to allow
for the safe collection and disposal of all contaminated materials.

It is imperative that all personnel handling ON-013100 receive documented training on the
specific hazards and handling procedures for this compound and for antineoplastic agents in
general. Always consult your institution's Environmental Health and Safety (EHS) department
for specific guidance on hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. ON-013100 | CDK | TargetMol [targetmol.com]

o 2. file.medchemexpress.com [file.medchemexpress.com]
e 3. medchemexpress.com [medchemexpress.com]

e 4. medchemexpress.com [medchemexpress.com]

e 5. web.uri.edu [web.uri.edu]

« To cite this document: BenchChem. [Essential Safety and Disposal Procedures for ON-
013100]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677293#0n-013100-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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